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Abstract

Hexadecanolide, a macrocyclic lactone, is a significant synthetic musk used extensively in the
fragrance industry. Its characteristic sweet, musky odor has made it a valuable component in a
wide array of consumer products. This guide provides a comprehensive overview of the
olfactory properties of Hexadecanolide, including its detailed odor profile, physical and
chemical characteristics, and the experimental methodologies used to determine these
properties. The information presented is intended to serve as a technical resource for
professionals in research, new drug development, and related scientific fields.

Introduction

Hexadecanolide, also known as Oxacycloheptadecan-2-one, is a synthetic macrocyclic musk
that plays a crucial role in modern perfumery.[1][2] It is valued for its persistent, sweet, and
musky scent, often with balsamic and animalic undertones.[1][3] Unlike some earlier synthetic
musks, macrocyclic musks like Hexadecanolide are noted for their biodegradability, making
them a more environmentally conscious choice.[4] The study of its olfactory properties is
essential for its effective application in fragrance compositions and for understanding the
structure-odor relationships of musk compounds in general.

Olfactory Profile
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The scent of Hexadecanolide is consistently described as having a dominant musk character.
[1][5] It is further characterized by sweet and animalic notes, which contribute to its complexity
and depth.[1] Some sources also describe it as having balsamic effects.[3][4] The overall
impression is one of a clean, yet tenacious musk with excellent diffusion.[3][6]

Key Odor Descriptors:
e Primary: Musk[1][5]
e Secondary: Sweet, Animalic, Balsamic[1][3][4]

The tenacity of Hexadecanolide on a blotter is reported to be 48 hours, indicating its value as
a long-lasting base note in fragrance formulations.[1]

Physicochemical Properties

A comprehensive understanding of a fragrance ingredient's olfactory properties is intrinsically
linked to its physicochemical characteristics.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1673137?utm_src=pdf-body
https://shop.perfumersapprentice.com/p-9422-hexadecanolide-iff.aspx
https://www.directpcw.com/en/Musky-Animalic/562-hexadecanolide.html
https://shop.perfumersapprentice.com/p-9422-hexadecanolide-iff.aspx
https://www.iff.com/scent/ingredients-compendium/hexadecanolide/
https://www.specialchem.com/cosmetics/product/iff-hexadecanolide
https://www.iff.com/scent/ingredients-compendium/hexadecanolide/
https://www.thegoodscentscompany.com/data/rw1000301.html
https://shop.perfumersapprentice.com/p-9422-hexadecanolide-iff.aspx
https://www.directpcw.com/en/Musky-Animalic/562-hexadecanolide.html
https://shop.perfumersapprentice.com/p-9422-hexadecanolide-iff.aspx
https://www.iff.com/scent/ingredients-compendium/hexadecanolide/
https://www.specialchem.com/cosmetics/product/iff-hexadecanolide
https://www.benchchem.com/product/b1673137?utm_src=pdf-body
https://shop.perfumersapprentice.com/p-9422-hexadecanolide-iff.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Reference

Chemical Name

Oxacycloheptadecan-2-one

[1]

CAS Number 109-29-5 [11[3]
Molecular Formula C16H3002 [11[3]
Molecular Weight 254.4 g/mol [11[3]
Appearance White solid [1]
Melting Point 34-38 °C [7]

Vapor Pressure

0.000085 mm Hg @ 23°C

[1]3]

Refractive Index

1.4680 - 1.4730 @ 20°C

[6]

Flash Point

> 100 °C

[6]

Solubility

Soluble in alcohol

[6]

Biodegradability

Readily biodegradable (99.9%

renewable)

[3]

Experimental Protocols for Olfactory Analysis

The characterization of Hexadecanolide's olfactory properties relies on established sensory

analysis techniques, most notably Gas Chromatography-Olfactometry (GC-O).

Gas Chromatography-Olfactometry (GC-O)

GC-0 is a powerful technique that combines the separation capabilities of gas chromatography

with the sensitivity of the human nose as a detector.[8][9] This method allows for the

identification of individual volatile compounds that contribute to the overall aroma of a

substance.

Methodology:

o Sample Preparation: A solution of Hexadecanolide in a suitable solvent (e.g., ethanol) is

prepared.
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« Injection: A small volume of the sample is injected into the gas chromatograph.

e Separation: The sample is vaporized and travels through a capillary column, where individual
components are separated based on their volatility and interaction with the stationary phase.

» Effluent Splitting: At the end of the column, the effluent is split into two streams. One stream
is directed to a conventional detector (e.g., Flame lonization Detector or Mass Spectrometer)
for chemical identification and quantification. The other stream is directed to an olfactory
port.

o Olfactory Detection: A trained sensory panelist or "sniffer" inhales the effluent from the
olfactory port and records the time, intensity, and description of any detected odors.

o Data Correlation: The data from the chemical detector and the olfactory port are correlated to
link specific chemical compounds to their perceived odors.

Detection Data Analysis

Gas Chromatograph
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Injector GC Column Effluent Splitter

1
Chemical Detector Chemical Data
(MS/FID)

Click to download full resolution via product page
Fig. 1. Gas Chromatography-Olfactometry (GC-O) Experimental Workflow.

Structure-Odor Relationship of Musk Compounds

Hexadecanolide belongs to the macrocyclic musk family.[2] The characteristic musk odor is
often associated with large ring structures, typically containing 15 to 17 atoms.[2][10] In the
case of Hexadecanolide, the 16-membered lactone ring is crucial for its olfactory properties.
The presence of the ester functional group within the macrocycle also plays a significant role in
defining its specific scent profile.
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The shape of the molecule is a key determinant of its interaction with olfactory receptors.[11] It
is believed that musk compounds adopt a specific conformation that allows them to bind to and
activate the human musk-recognizing receptor, OR5AN1.[10]
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Fig. 2: Logical Relationship of Hexadecanolide's Structure to Odor Perception.

Synthesis Overview

The synthesis of Hexadecanolide has been approached through various routes. A notable
method involves the decomposition of ketone peroxides, a process developed by Story.[12]
This synthesis typically involves two main steps: the formation of cyclohexanone peroxides
followed by their thermal or photochemical decomposition to yield Hexadecanolide.[12] More
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recent research has focused on developing safer and more efficient continuous production
methods.[12]

Safety and Regulatory Information

Hexadecanolide has undergone toxicological and dermatological reviews to assess its safety
as a fragrance ingredient.[13] It is classified as a member of the macrocyclic lactone and
lactide derivatives structural group.[13] Safety data sheets and IFRA (International Fragrance
Association) certificates are available from suppliers and provide detailed information on safe
handling and usage levels.[5] For instance, the recommended usage level is up to 3% in
fragrance concentrates.[1][6]

Conclusion

Hexadecanolide is a well-characterized synthetic musk with a desirable sweet, animalic, and
enduring musk profile. Its olfactory properties are a direct result of its macrocyclic lactone
structure. The use of advanced analytical techniques like GC-O has been instrumental in
elucidating its detailed scent characteristics. A thorough understanding of its physicochemical
properties, synthesis, and safety is crucial for its continued and responsible use in the
fragrance industry and for the development of novel scent molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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